Cas no 841-18-9 (Acetamide,N-[4-[(1E)-2-phenylethenyl]phenyl]-)

Acetamide,N-[4-[(1E)-2-phenylethenyl]phenyl]- structure
841-18-9 structure
Product Name:Acetamide,N-[4-[(1E)-2-phenylethenyl]phenyl]-
CAS No:841-18-9
MF:C16H15NO
MW:237.296404123306
CID:726068
PubChem ID:786655
Update Time:2025-04-19

Acetamide,N-[4-[(1E)-2-phenylethenyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-[4-[(1E)-2-phenylethenyl]phenyl]-
    • TRANS-4-ACETYL-AMINOSTILBENE
    • 18559-97-2
    • N-[4-(2-phenylvinyl)phenyl]acetamide
    • N-[4-[(E)-2-phenylethenyl]phenyl]acetamide
    • AE-641/01932023
    • trans-4'-Styrylacetanilide
    • 841-18-9
    • trans-4-Acetylaminostilbene
    • ACETANILIDE, 4'-STYRYL-, (E)-
    • trans-4-Acetaminostilbene
    • trans-4-Acetamidostilbene
    • AKOS003242169
    • 4-Acetylaminostilbene
    • ACETANILIDE, 4'-STYRYL-
    • 4-Acetamidostilbene
    • TRANS-4-(ACETYLAMINO)STILBENE
    • Acetamide, N-(4-(2-phenylethenyl)phenyl)-
    • SCHEMBL14384399
    • CCRIS 1871
    • CCRIS 8557
    • CHEMBL275591
    • Inchi: 1S/C16H15NO/c1-13(18)17-16-11-9-15(10-12-16)8-7-14-5-3-2-4-6-14/h2-12H,1H3,(H,17,18)/b8-7+
    • InChI Key: XWVCGVPSPHTRHE-BQYQJAHWSA-N
    • SMILES: O=C(C)NC1C=CC(/C=C/C2C=CC=CC=2)=CC=1

Computed Properties

  • Exact Mass: 237.115364
  • Monoisotopic Mass: 237.115364
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 29.1

Experimental Properties

  • Density: 1.0479 (rough estimate)
  • Boiling Point: 379.83°C (rough estimate)
  • Refractive Index: 1.6000 (estimate)
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